Cas no 2229236-40-0 (4-(aminomethyl)-4-5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol
• CAS No: 2229236-40-0
• MF: C₁₂H₁₆F₃NOS
• MW: 279.321752548218
• CID: 5796677
• PubChem ID: 165649040
• Update Time: 2025-05-26

4-(aminomethyl)-4-5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol
• EN300-1973708
• 2229236-40-0
• 4-(aminomethyl)-4-[5-(trifluoromethyl)thiophen-2-yl]cyclohexan-1-ol

• Inchi： 1S/C12H16F3NOS/c13-12(14,15)10-2-1-9(18-10)11(7-16)5-3-8(17)4-6-11/h1-2,8,17H,3-7,16H2
• InChI Key： AFKVGYGYABJXDI-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C1(CN)CCC(CC1)O

Computed Properties

• Exact Mass: 279.09046979g/mol
• Monoisotopic Mass: 279.09046979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.5Ų

Additional information on 4-(aminomethyl)-4-5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol

Introduction to 4-(aminomethyl)-4,5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol (CAS No. 2229236-40-0)

4-(aminomethyl)-4,5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol, identified by the CAS number 2229236-40-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of a cyclohexane ring, a thiophene scaffold, and an amine functional group, all of which contribute to its unique chemical and biological properties. The presence of a trifluoromethyl group further enhances its potential as a building block in the synthesis of novel therapeutic agents.

The structural motif of 4-(aminomethyl)-4,5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol combines several pharmacophoric elements that are widely recognized for their biological activity. The cyclohexane ring provides steric stability and flexibility, while the thiophene ring is a common scaffold in many bioactive molecules, including antiviral and anticancer agents. The aminomethyl group introduces a potential site for further functionalization, enabling the development of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such multifunctional compounds in drug discovery. The trifluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity to biological targets. This has led to increased interest in thiophene-based compounds as candidates for next-generation therapeutics.

In the context of modern drug development, 4-(aminomethyl)-4,5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol represents a promising candidate for further investigation. Its unique structural features make it a versatile intermediate for synthesizing molecules with potential applications in various therapeutic areas. For instance, derivatives of this compound have been explored in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The biological activity of this compound has been preliminarily assessed through in vitro assays. Initial studies suggest that it exhibits moderate activity against certain enzymatic targets, making it a valuable starting point for structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can optimize its potency and selectivity for specific therapeutic applications.

The synthesis of 4-(aminomethyl)-4,5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiophene ring via cyclization reactions and the introduction of the cyclohexane moiety through functional group interconversions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and scalability.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The trifluoromethyl group imparts several advantageous properties, including increased lipophilicity, reduced metabolic degradation, and improved binding interactions with biological targets. These attributes make fluorinated derivatives highly sought after in drug discovery programs worldwide.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-(aminomethyl)-4,5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol are likely to play an increasingly important role in developing innovative treatments for human diseases. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize their potential.

The future prospects for this compound are promising, with ongoing studies focusing on expanding its chemical space through library synthesis and high-throughput screening. By leveraging cutting-edge technologies such as artificial intelligence-driven drug design platforms, researchers can accelerate the discovery process and identify novel derivatives with enhanced pharmacological properties.

In conclusion,4-(aminomethyl)-4,5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol (CAS No. 2229236-40-0) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.